Cas no 2680746-52-3 (benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate)
Benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate is a specialized organic compound featuring a pyridine core substituted with chloro and iodo groups, further functionalized with a benzyl carbamate moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of both halogen and carbamate groups enhances its reactivity, enabling selective transformations in cross-coupling reactions and nucleophilic substitutions. Its high purity and well-defined molecular structure ensure consistent performance in research and industrial applications. The compound is particularly useful in medicinal chemistry for constructing complex scaffolds due to its stability and versatile reactivity profile.
2680746-52-3 structure
Product Name:benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
CAS No:2680746-52-3
MF:C13H10ClIN2O2
MW:388.588174343109
CID:5622219
PubChem ID:165925616
Update Time:2025-05-27
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
- EN300-28302487
- 2680746-52-3
-
- Inchi： 1S/C13H10ClIN2O2/c14-12-6-11(10(15)7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
- InChI Key： YJIVHIAUCMOSFO-UHFFFAOYSA-N
- SMILES： IC1C=NC(=CC=1NC(=O)OCC1C=CC=CC=1)Cl
Computed Properties
- Exact Mass: 387.94755g/mol
- Monoisotopic Mass: 387.94755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 51.2Ų
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28302487-0.05g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28302487-0.1g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28302487-0.25g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28302487-0.5g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28302487-1.0g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28302487-2.5g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28302487-5.0g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28302487-10.0g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 | |
| Enamine | EN300-28302487-1g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28302487-5g |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate |
2680746-52-3 | 5g |
$3520.0 | 2023-09-07 |
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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